Cas no 16743-46-7 (Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium)

Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium structure
16743-46-7 structure
Product Name:Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium
CAS No:16743-46-7
MF:C29H24CrO4P2
MW:550.442090988159
CID:904997
PubChem ID:54603165
Update Time:2025-04-19

Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium Chemical and Physical Properties

Names and Identifiers

    • carbon monoxide,chromium,diphenylphosphaniumylmethyl(diphenyl)phosphanium
    • (bis(diphenylphosphino)methane)Cr(CO)4
    • (dppm)Cr(CO)4
    • [Cr(CO)4(bis(diphenylphosphino)methane)]
    • [Cr(CO)4(dppm)]
    • Carbon Monoxide
    • chromium
    • Cr(CO)4(bis(diphenylphosphino)methane)
    • Cr(CO)4(dppm)
    • diphenylphosphaniumylmethyl(diphenyl)phosphanium
    • NSC193743
    • tetracarbonyl-bis(diphenylphosphino)methane-chromium(0)
    • NSC-193743
    • 16743-46-7
    • Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium
    • Inchi: 1S/C25H22P2.4CO.Cr/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23)21-27(24-17-9-3-10-18-24)25-19-11-4-12-20-25;4*1-2;/h1-20H,21H2;;;;;/p+2
    • InChI Key: OUKDFQCDFBOHPH-UHFFFAOYSA-P
    • SMILES: [Cr].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C[PH+](C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

  • Exact Mass: 550.055488g/mol
  • Monoisotopic Mass: 550.055488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 509
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4Ų
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